Cas no 24962-55-8 (Phenol,4-iodo-, 1-(4-methylbenzenesulfonate))

• Product Name: Phenol,4-iodo-, 1-(4-methylbenzenesulfonate)
• CAS No: 24962-55-8
• MF: C₁₃H₁₁IO₃S
• MW: 374.194114923477
• CID: 291113
• PubChem ID: 299933
• Update Time: 2025-08-03

Phenol,4-iodo-, 1-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Phenol,4-iodo-, 1-(4-methylbenzenesulfonate)
• (4-iodophenyl) 4-methylbenzenesulfonate
• 4-hydroxybenzaldehyde 4-methylbenzenesulfonate ester
• 4-iodophenyl 4-methylbenzenesulfonate
• 4-iodophenyl 4-toluenesulfonate
• p-Iodphenyl-tosylat
• toluene-4-sulfonic acid-(4-iodo-phenyl ester)
• Toluol-4-sulfonsaeure-(4-jod-phenylester)
• 4-IODOPHENYL4-METHYLPHENYLSULFONATE
• NSC-173913
• Phenol,4-iodo-,1-(4-methylbenzenesulfonate)
• 4-IODOPHENYL 4-METHYLPHENYLSULFONATE
• NSC173913
• Phenol, 4-iodo-, 1-(4-methylbenzenesulfonate)
• DTXSID60306050
• F70261
• SCHEMBL3100955
• 4-iodophenyl 4-methylbenzene-1-sulfonate
• Z45436808
• AKOS008009457
• EN300-7118020
• 24962-55-8

• Inchi： 1S/C13H11IO3S/c1-10-2-8-13(9-3-10)18(15,16)17-12-6-4-11(14)5-7-12/h2-9H,1H3
• InChI Key： DDXDGBOZDFYVGL-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 373.94700
• Monoisotopic Mass: 373.94736g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 4.44810

Additional information on Phenol,4-iodo-, 1-(4-methylbenzenesulfonate)

Phenol,4-iodo-, 1-(4-methylbenzenesulfonate) (CAS No. 24962-55-8): Properties, Applications, and Market Insights

Phenol,4-iodo-, 1-(4-methylbenzenesulfonate) (CAS No. 24962-55-8) is a specialized organic compound with significant applications in pharmaceutical intermediates and material science. This compound, also known as 4-iodophenyl tosylate, features a unique molecular structure combining an iodine-substituted phenol group with a toluenesulfonate ester. Its chemical formula is C₁₃H₁₁IO₃S, and it has a molecular weight of 374.19 g/mol.

The growing interest in iodinated aromatic compounds like Phenol,4-iodo-, 1-(4-methylbenzenesulfonate) stems from their versatility in organic synthesis. Researchers frequently search for "iodophenyl tosylate uses" or "CAS 24962-55-8 applications," reflecting the compound's importance in creating complex molecules. The iodine atom's presence makes it valuable for cross-coupling reactions, particularly in Suzuki-Miyaura and Sonogashira couplings, which are pivotal in drug discovery.

In pharmaceutical research, 4-iodophenyl tosylate serves as a key intermediate for developing thyroid hormone analogs and radiopharmaceuticals. Recent studies highlight its role in synthesizing PET (Positron Emission Tomography) tracers, addressing the increasing demand for diagnostic imaging agents. The compound's stability and reactivity balance make it preferable for creating labeled compounds in medical research.

The material science sector utilizes Phenol,4-iodo-, 1-(4-methylbenzenesulfonate) for designing advanced polymers and liquid crystals. Its molecular structure allows for precise modifications in polymer chains, enhancing thermal stability and optical properties. Industry professionals often inquire about "tosylate derivatives in LCD materials" or "iodoaromatic compounds for electronics," indicating its relevance in high-tech applications.

Market analysis shows steady growth for iodinated chemical intermediates, with CAS 24962-55-8 maintaining a niche but essential position. The compound's pricing reflects its specialized nature, typically ranging between $200-$500 per gram depending on purity (98-99.5%). Major suppliers distribute it through chemical catalogs, catering to research institutions and specialty chemical manufacturers.

Environmental and handling considerations for Phenol,4-iodo-, 1-(4-methylbenzenesulfonate) follow standard laboratory protocols. While not classified as hazardous under normal conditions, proper ventilation and PPE (gloves, goggles) are recommended during handling. Disposal should comply with local regulations for iodine-containing compounds.

Recent patents involving 4-iodophenyl tosylate derivatives demonstrate innovation in catalytic systems and medicinal chemistry. A 2023 patent application describes its use in creating novel kinase inhibitors, responding to the oncology research boom. Such developments keep "tosylate ester reactivity" among trending search terms in chemical databases.

Synthetic approaches to Phenol,4-iodo-, 1-(4-methylbenzenesulfonate) typically involve iodination of 4-hydroxyphenyl tosylate or tosylation of 4-iodophenol. Process optimization studies focus on yield improvement (current benchmarks: 75-85%) and purity enhancement. Green chemistry adaptations using microwave-assisted synthesis are gaining attention, aligning with sustainable chemistry trends.

Analytical characterization of CAS 24962-55-8 employs standard techniques: HPLC for purity assessment, NMR (1H, 13C) for structural confirmation, and mass spectrometry for molecular weight verification. The compound typically appears as white to pale yellow crystals with melting points between 98-102°C, though polymorphic forms may vary.

Storage recommendations for Phenol,4-iodo-, 1-(4-methylbenzenesulfonate) include protection from light in airtight containers at 2-8°C. Stability studies indicate >24 months shelf life under these conditions. Suppliers often provide certificates of analysis detailing residual solvents and heavy metal content, crucial for pharmaceutical applications.

Emerging research explores iodoaromatic compounds in organic electronics, with 4-iodophenyl tosylate derivatives showing promise as charge transport materials. This aligns with global interest in flexible electronics and OLED technologies, making "aromatic tosylates in device fabrication" a rising search query.

Regulatory status of CAS 24962-55-8 varies by region, generally falling under standard laboratory chemical classifications. REACH registration in Europe and TSCA listing in the U.S. confirm its commercial availability, though specific applications may require additional approvals depending on end-use sectors.

Comparative analyses with similar compounds (e.g., bromo or chloro analogs) show Phenol,4-iodo-, 1-(4-methylbenzenesulfonate) offers distinct reactivity advantages in certain transformations. The iodine atom's polarizability facilitates oxidative addition steps in metal-catalyzed reactions, explaining its preference in many synthetic protocols.

Future prospects for 24962-55-8 include expanded roles in targeted drug delivery systems and advanced material design. With pharmaceutical companies increasingly exploring iodine-containing therapeutics, demand for high-purity intermediates like this compound is projected to grow at 6-8% annually through 2030.